Cas no 35642-67-2 (Acetamide,N-(7-methyl-1H-benzimidazol-2-yl)-)

Acetamide,N-(7-methyl-1H-benzimidazol-2-yl)- structure
35642-67-2 structure
Product Name:Acetamide,N-(7-methyl-1H-benzimidazol-2-yl)-
CAS No:35642-67-2
MF:C10H11N3O
MW:189.213841676712
CID:295758
PubChem ID:15316647
Update Time:2025-04-19

Acetamide,N-(7-methyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(7-methyl-1H-benzimidazol-2-yl)-
    • Acetamide,N-(4-methyl-1H-benzimidazol-2-yl)- (9CI)
    • Benzimidazole, 2-acetamido-4-methyl-
    • 35642-67-2
    • 2-acetamido-methylbenzimidazole
    • ACETAMIDE,N-(4-METHYL-1H-BENZO[D]IMIDAZOL-2-YL)-
    • Inchi: 1S/C10H11N3O/c1-6-4-3-5-8-9(6)13-10(12-8)11-7(2)14/h3-5H,1-2H3,(H2,11,12,13,14)
    • InChI Key: HBRJQEOSLYMRTN-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1=NC2C(C)=CC=CC=2N1

Computed Properties

  • Exact Mass: 189.09033
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.78
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